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Compound of Interest

Compound Name: PF-06747711

Cat. No.: B610007 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential guidance on the proper disposal

procedures for PF-06747711, a potent and selective RORγt inverse agonist.

The following procedures are based on the Safety Data Sheet (SDS) for PF-06747711 (offered

as HY-112706 by MedChemExpress). Adherence to these guidelines, in conjunction with

institutional and local regulations, is crucial for maintaining a safe research environment.

Immediate Safety and Handling Precautions
Before handling PF-06747711, it is imperative to be familiar with its hazard profile. The

compound is classified as having acute oral toxicity (Category 4), causing skin and serious eye

irritation (Category 2 and 2A, respectively), and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear appropriate protective clothing.

Respiratory Protection: Use a suitable respirator.
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Engineering Controls:

Ensure adequate ventilation in the work area.

Provide an accessible safety shower and eye wash station.[1]

In case of accidental exposure, refer to the first aid measures outlined in the SDS.[1]

Summary of Disposal and Safety Data
For quick reference, the following table summarizes key information regarding the disposal and

safety of PF-06747711.

Parameter Information

Product Name PF-06747711 (Also known as HY-112706)

Primary Hazard

Acute toxicity, oral (Category 4); Skin irritation

(Category 2); Serious eye irritation (Category

2A); Respiratory tract irritation.[1]

Disposal Method
Dispose of contents/container to an approved

waste disposal plant.[2]

Environmental Hazards
Very toxic to aquatic life with long lasting effects.

[2] Avoid release to the environment.[2]

Spill Containment

Absorb solutions with finely-powdered liquid-

binding material (e.g., diatomite, universal

binders).[1]

Decontamination
Decontaminate surfaces and equipment by

scrubbing with alcohol.[1]

Step-by-Step Disposal Protocol
The proper disposal of PF-06747711, as with any chemical waste, must be conducted in a

manner that minimizes risk to personnel and the environment.

1. Waste Collection:
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Collect waste PF-06747711 and any contaminated materials (e.g., pipette tips, gloves,

absorbent pads) in a designated, properly labeled, and sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

2. Spill Management:

In the event of a spill, prevent further leakage if it is safe to do so.

Keep the product away from drains and water courses.

Absorb the spill with a finely-powdered, liquid-binding material such as diatomite or a

universal binder.[1]

Collect the absorbed material and place it into a suitable container for disposal.

Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1]

Dispose of all contaminated materials as hazardous waste according to the procedures

outlined in this document.

3. Final Disposal:

All waste containing PF-06747711 must be disposed of through an approved waste disposal

plant.[2]

Contact your institution's EHS department to arrange for the pickup and disposal of the

chemical waste.

Ensure all waste containers are properly labeled with the contents and associated hazards.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of PF-06747711.
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Caption: Workflow for the proper disposal of PF-06747711.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of PF-06747711, contributing to a secure and sustainable research environment.

Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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